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Compound of Interest

Compound Name: GSK3839919A

Cat. No.: B12385126

Disclaimer: A specific Safety Data Sheet (SDS) for GSK3839919A was not found. The
following guidance is based on general best practices for the handling and disposal of
laboratory chemical waste and should be supplemented by a substance-specific risk
assessment and adherence to your institution's specific hazardous waste management
program.

The proper disposal of laboratory chemicals is paramount for ensuring personnel safety and
environmental protection. This guide provides a procedural framework for researchers,
scientists, and drug development professionals to manage and dispose of GSK3839919A and
similar chemical compounds in a safe and compliant manner.

General Safety and Handling Precautions

Before beginning any work with GSK3839919A, it is crucial to adhere to standard laboratory
safety protocols. This includes the use of appropriate Personal Protective Equipment (PPE)
and having emergency procedures in place.

Personal Protective Equipment (PPE):

o Eye Protection: Use safety glasses with side shields or goggles that are tested and approved
under government standards such as NIOSH (US) or EN 166 (EU).[1]

e Hand Protection: Wear compatible, chemical-resistant gloves. Gloves must be inspected
before use and removed using the proper technique to avoid skin contact.[1][2]
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» Body Protection: A lab coat or other protective clothing should be worn.[2]

o Respiratory Protection: If working outside a ventilated enclosure or if there is a risk of
generating dust or aerosols, use a NIOSH-approved respirator.[2]

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration or
oxygen.[1][2]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[1][2]

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the eyelids
open.[1][2]

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[1][2] In all cases of exposure, seek medical attention.

Quantitative Waste Accumulation Limits

Laboratories that generate hazardous waste are designated as Satellite Accumulation Areas
(SAAs) and are subject to specific limits on the amount of waste that can be stored.

Maximum Accumulation Action Required Upon
Waste Type . .
Volume Reaching Limit
EHS must remove the material
Hazardous Waste 55 gallons within 3 days of the limit being

reached.[3]

EHS must remove the material
Acutely Hazardous Waste (P-

ist) 1 quart within 3 days of the limit being
is

reached.[3]

Step-by-Step Disposal Protocol for GSK3839919A
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The disposal of chemical waste is regulated from its generation to its final treatment or
disposal.[3] The following protocol outlines the necessary steps for proper disposal.

Step 1: Waste Determination and Classification

» Alaboratory chemical is considered waste when it is no longer needed, wanted, or usable.[4]

[5]

» All waste must be evaluated to determine if it is hazardous. A waste is classified as
hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity, or if it is
specifically listed by the Environmental Protection Agency (EPA).[3]

Step 2: Waste Segregation and Containerization

o Use Appropriate Containers: Collect chemical waste in containers that are compatible with
the material they hold and are in good condition, free from leaks or cracks.[5]

e Segregate Incompatible Wastes: Never mix incompatible wastes in the same container to
prevent chemical reactions.[4][6] For example, keep acids and bases, or oxidizers and
organic materials separate.

e Labeling: Affix a "Hazardous Waste" label to the container as soon as waste is first added.[5]
[7] The label must include the full chemical name(s) of the contents in English; chemical
formulas or abbreviations are not acceptable.[4][5]

Step 3: Storage in a Satellite Accumulation Area (SAA)
o Store waste containers in a designated SAA within the laboratory.[3]

o Keep waste containers closed at all times, except when adding waste.[3][4] This prevents the
release of vapors and protects against spills.[4]

e Ensure the laboratory is locked when unattended to maintain control over the stored
materials.[4]

Step 4: Arranging for Disposal
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e Submit for Pickup: Once a waste container is full or is no longer being used, complete and
submit a hazardous waste disposal form to your institution's Environmental Health and
Safety (EHS) office for pickup.[3]

o Empty Containers: Containers that held acutely hazardous materials (P-listed) must be
managed as hazardous waste and should not be triple-rinsed.[3] Other empty containers
should be triple-rinsed with an appropriate solvent, with the rinsate collected as hazardous
waste. After rinsing, the container can often be disposed of as regular trash, but institutional
policies should be confirmed.[5]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of unwanted laboratory materials like GSK3839919A.
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Unwanted Laboratory Material
(e.g., GSK3839919A)

Is the material hazardous?

No Yes
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(Follow institutional guidelines) leak-proof container

Affix '‘Hazardous Waste' label
with full chemical name(s)

Add waste to container

Keep container closed
except when adding waste

Store in designated
Satellite Accumulation Area (SAA)

Container full or
no longer in use?
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EHS collects for
final disposal

Click to download full resolution via product page

Caption: Workflow for the disposal of unwanted laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of
GSK3839919A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385126#9gsk3839919a-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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